Journal Name:Desalination
Journal ISSN:0011-9164
IF:11.211
Journal Website:http://www.elsevier.com/wps/find/journaldescription.cws_home/502683/description#description
Year of Origin:1966
Publisher:Elsevier
Number of Articles Per Year:403
Publishing Cycle:Semimonthly
OA or Not:Not
Tungsten nanodisc-based spectrally-selective polarization-independent thermal emitters
Desalination ( IF 11.211 ) Pub Date: 2023-07-01 , DOI: 10.1016/j.solmat.2023.112449
Thermophotovoltaic (TPV) cells convert thermally emitted photons into electrical power using photovoltaic (PV) detectors. To realize highly efficient thermal energy harvesting using TPV conversion, high-temperature stable spectrally-selective emitters are needed. The deployment of TPV technology lags behind conventional solar-PV technology due to the lack of large-scale fabrication of efficient thermal emitters, which would preferentially emit in the PV cell absorption band. In this work, we demonstrate a simple large-area nanofabrication method based on the hole-mask colloidal lithography and sputtering, which allows one to fabricate tungsten (W) nanodisc spectrally-selective emitters (consisting of a metal-insulator-metal configuration) with a high emissivity below the InGaAsSb PV-cell cut-off wavelength of 2.25 μm and a gradually decreasing emissivity (down to < 10%) in the mid-infrared region. Frequency-domain time-domain (FDTD) simulations reveal that the spectral selectivity is achieved due to the localized surface plasmon resonance of W nanodiscs strongly influenced by the insulator thickness. Importantly, the W emitters show thermal stability at temperatures of up to 1100 °C, and emissivity invariance to changes in polarization and incidence angles up to 65°. This work represents a significant step towards the realization of high-temperature stable efficient thermal emitters by a facile and cost-effective fabrication method, thereby promoting the implementation of photonic/plasmonic thermal emitters in the next-generation thermal energy harvesting systems. The method proposed in this study holds potential for scalability; however, empirical evidence to demonstrate this scalability has not yet been established. Subsequent studies are needed to confirm the scalability of the proposed method and its extensive applicability.
Detail
Dynamics of backsheet-driven insulation issues
Desalination ( IF 11.211 ) Pub Date: 2023-06-02 , DOI: 10.1016/j.solmat.2023.112398
To reap in the full benefit of high-efficiency solar cells and modules, the quality of the polymer encapsulant and backsheet (BS) materials is essential. Recent field studies show that early degrading backsheets cause safety issues and inverter shutdowns, resulting in yield losses. The dynamic development of degradation is important but is rarely studied because of the lack of proper datasets with meaningful and sufficient data. We studied inverter data of solar panels with a combined capacity of about 1 MWp for more than nine years including ground impedance (GI), and we labelled BS-types using our in-house identification method. Every inverter was connected to modules with exclusively a single BS-type, namely three-multilayer BSs denoted by their outer air layer: PA (polyamide), FC (fluorinated coating), and PVDF (polyvinylidene fluoride). We present, for the first time, an analysis of the degradation dynamics of GI, using a trained Gaussian Process Regression model. Using this model, we derived key degradation parameters, namely GI loss rates and time points for the onset of degradation. We found that PVDF BSs are associated with very low GI loss rates, while loss rates for PA are threefold higher with an onset at 6.6 year of operation for PA. FC BS-related loss rates were humidity dependent and two times higher those of PA; the onset was determined at 4.9 year of operation.
Detail
High-efficiency n-TOPCon bifacial solar cells with selective poly-Si based passivating contacts
Desalination ( IF 11.211 ) Pub Date: 2023-07-07 , DOI: 10.1016/j.solmat.2023.112458
Improving the conversion efficiency of n-TOPCon solar cell is still a hot topic. The selective poly-Si based passivating contacts (Poly-SEs) are ideal candidates for reducing the parasitic absorption and contact resistivity of n-type silicon solar cells and for providing better current collection. In this work, we used LPCVD and the POCl3 tube furnace diffusion methods to fabricate the selective poly-Si based passivating contacts, and studied the influences of key process parameters of the SiOx layer formation process (the oxidation duration (toxidation) and the constant pressure duration (tpressure)), and POCl3 tube diffusion process parameters (the POCl3-N2 carrier gas flow rate at the deposition, deposition temperature, drive-in temperature) on the n+-poly-Si profiles, recombination current density (J0), contact resistivity (ρc) of n-TOPCon solar cells. The results showed that the toxidation and tpressure had a significant impact on J0 and ρc which were mainly related to the distribution number of O and Si4+ content on the growth of the SiOx layer. And the influence of the drive-in temperature of phosphorus (P) diffusion process on J0 value is stronger than that of the deposition temperature, which was mainly related to the chemical passivation of SiOx layer induced by P-indiffusion into Si at high temperature. The reduction in the thickness of poly-Si from 110 nm to 30 nm led to an increase in the short-circuit current density (Jsc) per nanometer of ∼0.0093 mA/cm2 per nm. The Poly-SEs were fabricated by 3D printing mask technology and secondary LPCVD/phosphorus diffusion with J0, n+ ≈ 5 fA/cm2 (n+-poly-Si layer ≈ 50 nm) and J0, metal,n++ ≈ 73.8 fA/cm2 (n++-poly-Si layer ≈ 110 nm), and the efficiency was improved by 0.12% owing to the increase in Jsc value of 0.28 mA/cm2. After optimizing the passivation process, the industrial-grade TOPCon bifacial cells reached an efficiency (Eff), Voc, Jsc, and FF values as high as 25.4%, 721 mV, 42.2 mA/cm2, and 83.5%, respectively.
Detail
Investigation of the crack propensity of co-extruded polypropylene backsheet films for photovoltaic modules
Desalination ( IF 11.211 ) Pub Date: 2023-06-24 , DOI: 10.1016/j.solmat.2023.112438
Co-extruded backsheets based on polypropylene (PP) are an interesting alternative to laminated backsheets based on polyester films (PET). Backsheet cracking has become a frequent aging induced failure mode in the last years, causing not only safety issues but also reducing the lifetime of PV modules on the long term. In this work the crack susceptibility of four different backsheet types was investigated using solder bump coupon specimens: two co-extruded backsheets based on polyamide (PA) and PP, two laminated backsheet containing a PET core layer and polyvinyl fluoride (PVF) or polyvinylidene fluoride (PVDF) outer layers. The solder bump coupons were exposed to an accelerated stress test sequence of repeated exposure to UV light followed by thermal cycles (TC). Overall, the PP as well as the PVF-PET backsheet showed excellent stability and no susceptibility to material embrittlement or cracking. By comparison, the PA based backsheets showed next to significant discoloration also strong cracking after a few UV-TC test cycles. The PET-PVDF backsheet exhibited cracking after the same number of test cycles as the PA-based backsheets. Overall, the study confirms that co-extruded PP backsheets show great potential to be a valid replacement of standard PET based backsheets in PV modules.
Detail
Concentrating solar power at higher limits: First studies on molten nitrate salts at 600 °C in a 100 kg-scale hot tank
Desalination ( IF 11.211 ) Pub Date: 2023-06-08 , DOI: 10.1016/j.solmat.2023.112412
With focus on a higher heat-to-electricity conversion efficiency, future developments in the field of thermal energy storage are aiming at higher operational temperatures. For that, increased decomposition rates of nitrate and nitrite are the limiting factor. Until now only small-scale laboratory experiments have been performed at temperatures above 565 °C. This study presents the to our knowledge for the first-time experiment on the thermal stability of Solar Salt (60 wt-% NaNO3, 40 wt-% KNO3) at temperatures up to 600 °C with synthetic air purge gas flow in a 100 kg scale. The key to the received data is a build-in gas system with direct gas analyzer, a sample extraction system and post-analysis of salt samples, that allows determination of molten salt decomposition products. Our research provides clear evidence of the feasibility in elevating the reactor temperature to 600 °C.
Detail
Development and thermo-mechanical reliability assessment of fiber reinforced polymers in lightweight PV modules towards vehicle-integrated photovoltaics
Desalination ( IF 11.211 ) Pub Date: 2023-07-09 , DOI: 10.1016/j.solmat.2023.112455
Weight reduction by omitting the use of bulky glass in c-Si photovoltaic (PV) modules is an important consideration of module development for vehicle-integrated photovoltaics (VIPV). Various approaches to achieve lightweight modules are proposed, yet there are many concerns regarding the reliability of such modules compared to standard glass-glass or glass-backsheet configurations. In this work, we investigate the thermo-mechanical behavior of LW modules with a multiwire design specifically aiming to VIPV applications. The developed modules consist of a commercially available carbon-fiber reinforced polypropylene backsheet and are compared to glass-fiber reinforced polypropylene backsheet modules. To enhance the thermo-mechanical reliability, polymer encapsulant and interconnection foil are substituted by glass-fiber reinforced composite encapsulant with the carbon-fiber reinforced polypropylene backsheet, thereby leading to ∼2.9% fill factor (FF) decrease with a limited degradation after 200 thermal cycles. A failure mechanism analysis using electroluminescence and X-ray-based micro-tomography is carried out after thermal cycling tests, clearly demonstrating that thermal stresses introduce deformation of wire interconnects. A modified high-temperature thermal cycling test (- 40 to 110 °C, 3.5 h) is implemented to observe the fast degradation of interconnects in compliance with VIPV conditions. The resulting fatigue stresses account for wire breakage in-between cells in the glass-fiber reinforced polypropylene module, while this effect is less pronounced in the carbon-fiber reinforced polypropylene backsheet module, indicating better thermo-mechanical reliability of the carbon-fiber reinforced polypropylene backsheet module. Herein, the current results could provide guidelines for lightweight PV module design (with a weight of 4.8 kg/m2) in the thermo-mechanical aspect. This research sheds light on the potential of lightweight modules specifically for VIPV applications.
Detail
Correlation study between LeTID defect density, hydrogen and firing profile in Ga-doped crystalline silicon
Desalination ( IF 11.211 ) Pub Date: 2023-07-17 , DOI: 10.1016/j.solmat.2023.112456
Light- and elevated Temperature-induced Degradation (LeTID) remains a challenge for the long-term stability of silicon-based solar cells. Despite numerous publications and studies on the subject, only a link with the hydrogen concentration in the silicon bulk has been established. However, the question remains as to how exactly hydrogen interacts with the defect or even forms part of it.In this study, highly sensitive resistivity measurements and photoluminescence/ photoconductance decay measurements are used to establish a precise correlation between the dominant hydrogen species (H2 and GaH) and the evolving defect concentration in fired Ga-doped silicon coated with an hydrogen-rich amorphous silicon nitride (SiNx:H).The correlation appears to be linear in both species over the range investigated but the data imply that the defect concentration is proportional to H2. An investigation of the behavior of GaH during typical degradation conditions confirms that GaH pairs are hydrogen sinks and therefore do not contribute to the formation of LeTID defects. We therefore expect the hydrogen dimer to act as a precursor for LeTID.In addition, the indiffusion of H during the firing step from a SiNx:H layer was investigated and a strong dependence on the peak temperature was found, whereas a weaker dependence on the cooling rate was observed.
Detail
Bandgap grading via sputtering and post-selenization using SeS2 powder enabling Sb2(S,Se)3 solar cells with 7.1% efficiency
Desalination ( IF 11.211 ) Pub Date: 2023-07-11 , DOI: 10.1016/j.solmat.2023.112464
This paper describes the fabrication of bandgap grading Sb2(S,Se)3 solar cells via sputtering and post-selenization/sulfurization using SeS2 powder as a sulfur source. The material characteristics and photovoltaic performances of the solar cells were assessed as functions of S/(S + Se) ratio. In experiments, an appropriate S/(S + Se) ratio resulted in grains with the preferred vertical orientation and fewer grain boundaries (GB) to hinder carrier transport, which together reduced charge transfer resistance. A suitable S/(S + Se) ratio also resulted in an S depth profile with a V-shaped distribution, which allowed bandgap grading in the depletion region. An excessively high S/(S + Se) ratio gradually altered the energy band at GBs from downward bending to upward bending, which increased the likelihood of electron-hole recombination at GBs. A high S/(S + Se) ratio also promoted excessive grain growth in various directions, which increased surface roughness and prevented the uniform coverage of the CdS layer, thereby reducing device performance. The optimal S/(S + Se) ratio of 0.27 resulted in a power conversion efficiency (PCE) of 7.1%, which is a new efficiency record for antimony chalcogenide-based thin film solar cells prepared via sputtering and post-selenization.
Detail
Extended-bandwidth solar nano-concentrator integrated with graphene-metamaterial for photovoltaic energy harvesting applications
Desalination ( IF 11.211 ) Pub Date: 2023-06-01 , DOI: 10.1016/j.solmat.2023.112404
Concentration photovoltaics are used to achieve solar energy focusing on small-area solar cells, thus obtaining a high efficiency at a reasonable cost. An array of gold plasmonic concentrator cells is proposed here, which can nano-focus the solar radiation down to 60 nm spot size. It works over the entire solar energy bandwidth up to 2400 nm wavelength, which is extended beyond the conventional solar cells known maximum operating wavelength of 1800 nm. The concentrator consists of a coaxial waveguide with a tapered section that can plasmonically nano-focus solar radiation, followed by a straight waveguide section to propagate focused light along a graphene metamaterial for optical absorption. The metamaterial is integrated within the 60 nm gap of the straight waveguide section. The metamaterial consists of 10 concentric graphene shell layers, which are cross-connected by 5 horizontal graphene annuli. The concentrator and metamaterial design maximizes the solar optical absorption efficiency within the graphene metamaterial. The graphene optical absorption is enhanced up to 27 times with an almost flat response covering most of the solar bandwidth. The plasmonic absorption within the gold surfaces of the structure is found to be reasonable. The enhanced optical absorption of the weak solar radiation received within the extended band (1800–2400 nm) can reach up to 50%. The concentrator device is polarization insensitive with a 120o field-of-view. The enhanced optical power absorption in graphene metamaterial could be used in photovoltaic energy harvesting applications.
Detail
Understanding the impact of the cooling ramp of the fast-firing process on light- and elevated-temperature-induced degradation
Desalination ( IF 11.211 ) Pub Date: 2023-07-12 , DOI: 10.1016/j.solmat.2023.112462
In current silicon solar cell technologies, hydrogen is incorporated into the solar cell during the fast-firing process. It passivates defects at the surface and in the bulk, but also leads to light- and elevated-temperature-induced degradation (LeTID). Although it is known that the hydrogen content and the LeTID extent can be reduced by employing a slower cooling ramp during the fast-firing process, the exact mechanism behind this phenomenon remains unclear. This study aims at closing this gap by investigating the impact of cooling ramps with different temperature plateaus on hydrogen (complexes) in B-doped FZ-Si wafers. The fired wafers are analyzed with FT-IR spectroscopy, four-point-probe resistivity measurements, and LeTID tests via effective lifetime measurements. Our findings provide evidence that hydrogen not only diffuses into the silicon bulk but can also effuse out of it during the cooling ramp. A one-dimensional hydrogen model is built in Sentaurus TCAD to simulate the in- and out-diffusion of hydrogen and to compare it with the experimental results. The experimentally determined hydrogen concentrations align with our simulation, with the diffusion being dominated by the fast-diffusing neutral hydrogen H0. Moreover, we find stronger out-diffusion at higher temperatures, resulting in a lower total hydrogen concentration for slower cooling ramps. The extent of LeTID and surface-related degradation (SRD) are found to scale with the final total hydrogen concentration in the bulk. Therefore, modifying the cooling ramp can be an effective tool to optimize the hydrogen content and minimize the impact of degradation phenomena on silicon solar cells.
Detail
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术1区 ENGINEERING, CHEMICAL 工程:化工1区 Not Not
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Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
20.60 155 Science Citation Index Science Citation Index Expanded Not
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